molecular formula C21H26N2O4 B5646777 8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide

8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide

Cat. No. B5646777
M. Wt: 370.4 g/mol
InChI Key: QHQAJLCMIJJFPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds, such as N-methoxy-N-methylamides (Weinreb amides), which are vital for producing ketones without side products, involves the condensation of carboxylic acids and N,O-dimethylhydroxylamine hydrochloride using coupling reagents like oxalyl chloride (Lee & Park, 2002). This method showcases the complexity and precision required in synthesizing such intricate molecules.

Molecular Structure Analysis

Research on similar structures, such as 8-methoxypsoralens, reveals that the presence of methyl substituents significantly affects the molecule's photoaddition reactions with nucleic acids, indicating a deep relationship between molecular structure and chemical behavior (Kanne, Rapoport, & Hearst, 1984).

Chemical Reactions and Properties

The reactivity of N-methoxy-N-methylamides, again, provides insight into the chemical reactions of such compounds, demonstrating their ability to interact with organometallics to form ketones, highlighting the chemical versatility and potential reactivity of the target molecule (Lee, 2007).

Physical Properties Analysis

The analysis of closely related compounds, such as pyridine derivatives synthesized by the Leuckart method, can provide information on the physical properties of our compound. For instance, the identification of specific isomeric by-products and their distribution in the final product can shed light on the physical characteristics of similar synthetic processes and compounds (Błachut, Wojtasiewicz, & Czarnocki, 2005).

Chemical Properties Analysis

The synthesis and evaluation of similar molecules, such as antitumor olivacine derivatives, highlight the complex chemical properties that can be exhibited by such compounds. These include their reactivity with various chemical agents and the potential biological activities that arise from their chemical structure (Jasztold-Howorko et al., 1994). This aspect is crucial for understanding the full scope of applications and interactions possible for the target compound.

properties

IUPAC Name

8-methoxy-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methyl-3,4-dihydro-2H-chromene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O4/c1-13-10-22-17(14(2)19(13)26-5)11-23(3)21(24)16-9-15-7-6-8-18(25-4)20(15)27-12-16/h6-8,10,16H,9,11-12H2,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHQAJLCMIJJFPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C(=C1OC)C)CN(C)C(=O)C2CC3=C(C(=CC=C3)OC)OC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.